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Compound of Interest

Compound Name: Sodium carbonate monohydrate

Cat. No.: B1586706 Get Quote

This guide provides a comprehensive overview of sodium carbonate monohydrate, a crucial

compound for researchers, scientists, and professionals in drug development. It covers its

chemical identity, physicochemical properties, manufacturing, analytical procedures, and

applications, with a focus on presenting data in a clear and accessible format.

Chemical Identification
Sodium carbonate monohydrate is the hydrated salt of carbonic acid.[1][2] It is also

commonly known as crystal carbonate.[2][3] The primary identifier for this chemical compound

is its CAS (Chemical Abstracts Service) number.

Identifier Value

CAS Number 5968-11-6[1][3][4][5][6]

Chemical Name Sodium Carbonate Monohydrate[1][7]

Synonyms

Sodium carbonate hydrate, Disodium Carbonate

Monohydrate, Carbonic Acid Sodium Salt

Monohydrate[1][4]

EC Number 207-838-8

PubChem CID 62596[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1586706?utm_src=pdf-interest
https://www.benchchem.com/product/b1586706?utm_src=pdf-body
https://www.benchchem.com/product/b1586706?utm_src=pdf-body
https://www.laballey.com/products/sodium-carbonate-mono-hydrate-acs
https://en.wikipedia.org/wiki/Sodium_carbonate
https://en.wikipedia.org/wiki/Sodium_carbonate
https://allanchem.com/sodium-carbonate-monohydrate/
https://www.laballey.com/products/sodium-carbonate-mono-hydrate-acs
https://allanchem.com/sodium-carbonate-monohydrate/
https://www.chemimpex.com/products/01261
https://www.lobachemie.com/Metallic-Salts-Metal-Salts-05812/SODIUM-CARBONATE-MONOHYDRATE-CASNO-5968-11-6.aspx
https://www.merckmillipore.com/SG/en/product/Sodium-carbonate-monohydrate,MDA_CHEM-106386
https://www.laballey.com/products/sodium-carbonate-mono-hydrate-acs
https://prochemonline.com/wp-content/uploads/2024/10/3261-5.SodiumCarbonateMonohydrate.pdf
https://www.laballey.com/products/sodium-carbonate-mono-hydrate-acs
https://www.chemimpex.com/products/01261
https://www.chemimpex.com/products/01261
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
Sodium carbonate monohydrate is a white, crystalline, odorless, and hygroscopic solid.[1][3]

[8] It is stable under normal conditions but is incompatible with strong acids, aluminum, fluorine,

and lithium.[8] When dissolved in water, it forms an alkaline solution.[1][2]

Property Value

Molecular Formula Na₂CO₃·H₂O[1][4][5]

Molecular Weight 124.00 g/mol [1][4][5][9]

Appearance White crystalline powder or granules[1][3][4][8]

Solubility Freely soluble in water; Insoluble in alcohol[1][8]

pH ~11.6 (for a solution)[5]

Loss on Drying 12.0% - 15.0%[1][10]

Purity (Assay) ≥ 99.5%[1][4]

Manufacturing Process
Commercially, sodium carbonate is produced in large quantities primarily through the Solvay

process, which uses sodium chloride (brine) and limestone as raw materials.[2][11][12] The

monohydrate form can be obtained through the crystallization of a sodium carbonate solution.

[13]

A simplified logical flow for producing the monohydrate form from the anhydrous "light ash"

generated by the Solvay process is outlined below.
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Manufacturing workflow for sodium carbonate monohydrate.

Applications in Drug Development
In the pharmaceutical industry, sodium carbonate monohydrate serves several key functions,

primarily as an excipient.[14] Its alkaline properties make it a versatile agent in formulation.

Buffering Agent and pH Adjuster: It is used to control the pH of formulations, ensuring the

stability and efficacy of the active pharmaceutical ingredient (API).[14][15][16]

Effervescent Formulations: It is a common component in effervescent tablets and powders.

[17]

Chemical Synthesis: It can be used as a reagent in various chemical reactions during the

synthesis of pharmaceutical compounds.[14]
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Antacid Properties: In some over-the-counter products, it acts as an antacid to neutralize

stomach acid.[16]

Examples of medications that list sodium carbonate monohydrate as an excipient include

formulations of Methotrexate Sodium and Rosuvastatin Calcium.[14]

Analytical Procedures
The purity and identity of sodium carbonate monohydrate are critical for its use in

pharmaceutical applications. Standardized analytical methods, such as those from the United

States Pharmacopeia (USP) or the American Chemical Society (ACS), are employed.[6][10][18]

This protocol details the determination of sodium carbonate monohydrate purity via titrimetry,

a common and reliable method.[10][18]

Objective: To determine the assay of sodium carbonate monohydrate, which should be not

less than 99.5%.[10]

Principle: The carbonate is titrated with a strong acid (hydrochloric acid) to a visual endpoint

using methyl orange as an indicator. The reaction proceeds in two stages, but the final endpoint

corresponds to the complete neutralization of the carbonate.

Materials:

Sodium Carbonate Monohydrate sample

1 N Hydrochloric Acid (HCl) volumetric solution

Methyl orange indicator solution

Deionized water

125 mL glass-stoppered flask

50 mL burette

Analytical balance
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Procedure:

Accurately weigh approximately 2.5 g of the sodium carbonate monohydrate sample.[18]

Transfer the sample to a 125 mL flask.

Dissolve the sample in 50 mL of deionized water.[10][18]

Add 2-3 drops (approximately 0.10 mL) of methyl orange indicator solution to the flask. The

solution will turn yellow.[18]

Titrate the solution with 1 N HCl from the burette. Add the acid slowly with constant stirring

until the solution becomes faintly pink.[10]

To ensure a sharp endpoint, heat the solution to boiling. The color may revert to yellow as

dissolved CO₂ is expelled.

Cool the solution and continue the titration until the faint pink color is no longer affected by

continued boiling.[10]

Record the final volume of 1 N HCl used.

Calculation: The assay is calculated based on the stoichiometry of the reaction. One milliliter of

1 N hydrochloric acid corresponds to 0.062 g of Na₂CO₃·H₂O.[18]

Assay (%) = (Volume of HCl (mL) × Normality of HCl × 124.00 g/mol ) / (Weight of sample (g) ×

2 × 1000) × 100
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Experimental workflow for the assay of sodium carbonate monohydrate.
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Safety and Handling
Sodium carbonate monohydrate is considered hazardous and requires careful handling. It

can cause serious eye irritation and may cause skin and respiratory tract irritation.[7][9][19]

Personal Protective Equipment (PPE): Always wear approved safety glasses with side

shields or goggles, chemical-resistant gloves, and appropriate body-covering clothing.[7][20]

Handling: Handle in a well-ventilated area or in a chemical fume hood to avoid dust

formation.[7][21] Avoid contact with skin and eyes and do not breathe the dust.[21][22]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[7][20][21]

The material is hygroscopic and must be protected from humidity.[7][21]

First Aid: In case of eye contact, rinse cautiously with water for several minutes.[7][19] For

skin contact, wash with plenty of soap and water.[7] If inhaled, move to fresh air.[7] Seek

medical attention if irritation persists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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